Cas no 956930-20-4 (Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 956930-20-4
• MDL: MFCD07021387
• CID: 4667585
• Update Time: 2025-05-19

Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-([4-(TERT-BUTYL)PHENYL]SULFONYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLATE
• Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate

• MDL： MFCD07021387

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate

Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate, with CAS No. 956930-20-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a phenylsulfonyl group and ethoxycarbonyl functionalities. The presence of the tert-butyl group further enhances its chemical properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents, particularly in the realm of anti-inflammatory and anticancer therapies. The phenylsulfonyl group is known to confer stability and bioavailability to the molecule, while the pyrazole ring contributes to its pharmacological activity.

One of the most notable advancements in the study of Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and absorption. This property has been extensively investigated in recent clinical trials, where it has shown promising results in improving the efficacy of various therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent breakthroughs have demonstrated its potential as a building block for high-performance organic light-emitting diodes (OLEDs), where it contributes to enhanced device efficiency and stability.

The structural versatility of Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate also lends itself to applications in agrochemicals. Its ability to inhibit specific enzymes associated with plant pathogens has positioned it as a leading candidate for the development of novel pesticides and herbicides. Field trials conducted in collaboration with agricultural research institutions have confirmed its efficacy in controlling crop diseases without adverse environmental impacts.

From a synthetic perspective, the compound's preparation involves a multi-step process that requires precise control over reaction conditions. The introduction of the tert-butyl group via Friedel-Crafts alkylation is a critical step that ensures the molecule's stability and reactivity. Recent optimizations in this synthesis pathway have significantly improved yields and reduced production costs, making it more accessible for large-scale applications.

Moreover, Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate has been subjected to extensive computational studies to understand its electronic and steric properties at the molecular level. These studies have provided valuable insights into its interaction with biological targets and its potential for further functionalization. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutic agents.

In conclusion, Ethyl 1-{4-(tert-butyl)phenylsulfonyl}-3,5-dimethyl-1H-pyrazole-4-carboxylate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a key molecule in both academic research and industrial development.